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Compound of Interest

Compound Name: 1-Bromo-3-phenoxypropan-2-one

Cat. No.: B8783613

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromo-3-phenylpropan-2-one is a valuable reagent in organic synthesis, characterized by a

reactive α-bromoketone moiety adjacent to a phenyl-substituted acetone framework.[1] This

structure renders it an excellent electrophile and alkylating agent, making it a key precursor in

the synthesis of various heterocyclic compounds.[1] Its utility is particularly noted in the

formation of nitrogen-containing scaffolds such as pyrroles and imidazoles, which are of

significant interest due to their potential pharmacological activities.[1]

Physicochemical Properties
A clear understanding of the physicochemical properties of 1-Bromo-3-phenylpropan-2-one is

essential for its handling, application in reactions, and analytical characterization.
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Property Value Source

Molecular Formula C9H9BrO [2][3]

Molecular Weight 213.07 g/mol [2][3]

CAS Number 20772-12-7 [2][3]

Appearance Dark Oil [2]

IUPAC Name
1-bromo-3-phenylpropan-2-

one
[3]

SMILES C1=CC=C(C=C1)CC(=O)CBr [3]

Synthesis and Reactivity
The synthesis of 1-Bromo-3-phenylpropan-2-one and related structures often involves the

bromination of a suitable precursor. For instance, a general approach involves the reaction of a

phenyl-substituted propane derivative with a brominating agent.

The reactivity of 1-Bromo-3-phenylpropan-2-one is primarily dictated by the presence of the α-

bromoketone functional group. This makes the carbon atom attached to the bromine highly

susceptible to nucleophilic attack, leading to the substitution of the bromine atom. This

reactivity is the cornerstone of its application in the synthesis of more complex molecules.[1]

Applications in Drug Development and Organic
Synthesis
1-Bromo-3-phenylpropan-2-one serves as a versatile intermediate in the synthesis of a wide

array of organic compounds, including those with potential therapeutic applications.

Synthesis of Heterocyclic Compounds: It is a key starting material for the synthesis of

various heterocyclic systems. The reaction mechanism typically involves nucleophilic

substitution of the bromine atom, which can be followed by intramolecular cyclization to form

rings.[1]

Building Block for Complex Molecules: Its bifunctional nature allows for its use in the

stepwise construction of more intricate molecular architectures.[1]
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Pharmaceutical and Agrochemical Intermediates: While direct applications are in synthesis,

the derivatives of 1-Bromo-3-phenylpropan-2-one are explored in the development of

pharmaceuticals and agrochemicals.

Safety and Handling
Proper handling of 1-Bromo-3-phenylpropan-2-one is crucial due to its hazardous nature.

Hazard Identification:

Combustible liquid.[3][4]

Causes skin irritation.[3][4]

Causes serious eye damage.[3][4]

May cause respiratory irritation.[3][4]

Precautionary Measures:

Handle in a well-ventilated place.[4]

Wear suitable protective clothing, including gloves and eye/face protection.[4]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

In case of exposure, it is imperative to seek medical attention.[4][5]

Chemical Structure and Representation
The structural representation of 1-Bromo-3-phenylpropan-2-one is crucial for understanding its

reactivity and interactions.

Caption: 2D chemical structure of 1-Bromo-3-phenylpropan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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